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Introduction

diSulfo-Cy3 alkyne is a water-soluble, bright, and photostable fluorescent dye belonging to
the cyanine dye family.[1][2][3][4] Its key feature is the presence of an alkyne group, which
allows for its covalent attachment to azide-modified biomolecules via a copper(l)-catalyzed
azide-alkyne cycloaddition (CUAAC) reaction, a cornerstone of click chemistry.[1][2][4][5] This
specific and efficient labeling method, combined with the favorable photophysical properties of
the Cy3 fluorophore, makes diSulfo-Cy3 alkyne a valuable tool for various fluorescence
imaging techniques, including super-resolution microscopy.

These application notes provide an overview of the use of diSulfo-Cy3 alkyne in super-
resolution microscopy, with a focus on Stochastic Optical Reconstruction Microscopy (STORM)
and DNA-PAINT (Points Accumulation for Imaging in Nanoscale Topography). Detailed
protocols for labeling and imaging are provided to guide researchers in utilizing this versatile
fluorescent probe for high-resolution cellular imaging.

Photophysical and Chemical Properties
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A summary of the key properties of diSulfo-Cy3 alkyne is presented in the table below. These
properties are essential for designing and executing successful super-resolution imaging
experiments.

Property Value Reference

Excitation Maximum

(Absorbance) ~553-555 nm [61[7]
Emission Maximum ~566-572 nm [61[7]
Molar Extinction Coefficient ~150,000 cm—tM-1 [6]
Solubility Water, DMSO, DMF [6]
Reactive Group Alkyne [1112]14]

] Copper(l)-Catalyzed Azide-
Reaction - [6]
Alkyne Cycloaddition (CUAAC)

Storage -20°C, protected from light [3]

Super-Resolution Microscopy Applications

diSulfo-Cy3 alkyne is particularly well-suited for single-molecule localization microscopy
(SMLM) techniques like STORM and DNA-PAINT. These methods achieve sub-diffraction
resolution by temporally separating the fluorescence of individual molecules.

Stochastic Optical Reconstruction Microscopy (STORM)

In STORM, fluorophores are induced to photoswitch between a fluorescent "on" state and a
dark "off" state. By activating a sparse subset of fluorophores at any given time, their individual
positions can be precisely localized. The final super-resolved image is reconstructed from the
coordinates of thousands to millions of localized molecules.

Cy3 dyes, including diSulfo-Cy3, can be used in STORM, often as an "activator" dye in
combination with a "reporter” dye (e.g., Alexa Fluor 647 or Cy5).[8] The activator dye facilitates
the transition of the reporter dye to the "on" state upon illumination with a specific wavelength.
Alternatively, Cy3 itself can be induced to blink under specific imaging buffer conditions.[9]
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Experimental Workflow for STORM Imaging

The following diagram illustrates a typical workflow for preparing and imaging a sample for
STORM using diSulfo-Cy3 alkyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for diSulfo-Cy3 Alkyne
in Super-Resolution Microscopy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12279279/docs#application-notes-and-protocols-for-
disulfo-cy3-alkyne-in-super-resolution-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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